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An In-depth Technical Guide to O-Phenolsulfonic Acid: Safety Data and Handling Precautions

Introduction
O-Phenolsulfonic acid (2-hydroxybenzenesulfonic acid) is an arenesulfonic acid derived from

the sulfonation of phenol.[1] It typically appears as a yellowish liquid that can turn brown upon

exposure to air and is soluble in water and alcohol.[2][3][4] This compound serves as a

versatile intermediate and catalyst in various industrial processes, including the production of

pharmaceuticals, dyes, and metal plating baths.[1] Due to its strong acidic and corrosive

nature, a thorough understanding of its safety profile and handling requirements is critical for

researchers, scientists, and drug development professionals to ensure a safe laboratory

environment.

This guide provides a comprehensive overview of the safety data for O-Phenolsulfonic acid,

detailing its hazards, handling precautions, emergency procedures, and a sample experimental

protocol.

Hazard Identification and GHS Classification
O-Phenolsulfonic acid is classified as a hazardous substance under the Globally Harmonized

System (GHS). It is harmful if swallowed and causes severe skin burns and eye damage.[1][5]

[6] Some classifications also indicate it may be corrosive to metals and is suspected of causing

genetic defects.[7][8]
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Table 1: GHS Hazard Classification

Pictogram(s) Signal Word Hazard Code Hazard Statement

|

alt text

alt text

alt text

| Danger[3] | H302 | Harmful if swallowed.[1][6] | | | | H314 | Causes severe skin burns and eye
damage.[1][5][6] | | | | H318 | Causes serious eye damage.[5] | | | | H290 | May be corrosive to
metals.[6][7] | | | | H341 | Suspected of causing genetic defects.[7][8] |

Table 2: Precautionary Statements (P-Statements)
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Category Code Statement

Prevention P260
Do not breathe vapors or
mist.[5][9]

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.

Response P301 + P330 + P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.

P303 + P361 + P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water/

shower.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P310
Immediately call a POISON

CENTER or doctor/physician.

Storage P405 Store locked up.

| Disposal | P501 | Dispose of contents/ container to an approved waste disposal plant. |
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Physical and Chemical Properties
The physical and chemical properties of O-Phenolsulfonic acid are summarized below. Note

that some values are estimates and may vary between sources.

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula C₆H₆O₄S[1][3][5]

Molecular Weight 174.17 g/mol [1][2]

Appearance
Yellowish liquid, turns brown on exposure to air.

[2][3][4]

Melting Point 50°C[1] or 145°C (estimate)[2]

Boiling Point 275.14°C (estimate)[2]

Density 1.33 - 1.6 g/cm³[1][7]

Solubility Miscible with water and alcohol.[3]

| pKa | -0.60 ± 0.15 (Predicted)[2] |

Toxicological Information
Toxicological data is crucial for assessing the health risks associated with exposure. The

available acute toxicity data is presented below.

Table 4: Toxicological Data

Route Species Value

| Oral | Rat | LD50: 1,900 mg/kg |

Handling and Storage Precautions
Proper handling and storage procedures are essential to minimize risk.
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Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne

concentrations below exposure limits.[10]

Ensure safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[10]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene) and a lab coat. For

larger quantities or splash risks, a chemical-resistant apron is recommended.[10]

Respiratory Protection: If ventilation is inadequate or for emergency situations, use a

NIOSH/MSHA-approved vapor respirator.[10]
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Start: Handling
O-Phenolsulfonic Acid

Assess Task:
Open or Closed System?

Assess Quantity:
Small (<100mL) or Large?

Open System

Standard PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

Closed System

Work in Fume Hood

Small Scale
Enhanced PPE:

- Chemical Apron
- Face Shield

Large Scale

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for O-Phenolsulfonic acid.
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Storage Conditions:

Store in a cool, dry, and well-ventilated area.[10]

Keep containers tightly closed and store locked up.[10]

Store away from incompatible materials such as strong oxidizing agents and bases.[11]

Use corrosion-resistant containers; avoid metal containers.[7]

Emergency Procedures
First-Aid Measures:

Inhalation: Remove the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[10]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected area with

copious amounts of water for at least 15 minutes, preferably under a safety shower. Seek

immediate medical attention.[10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention from an ophthalmologist.[10]

Ingestion: Rinse mouth thoroughly with water. Do NOT induce vomiting due to the risk of

perforation.[10] Have the victim drink one or two glasses of water. Seek immediate medical

attention.

Accidental Release Measures: In the event of a spill, follow a structured response to ensure

safety and proper cleanup.
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Spill Detected

Assess Severity
(Size & Location)

Alert Personnel &
Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Apron,

Respirator if needed)

Contain Spill with
Absorbent Material
(e.g., Chemizorb®)

Carefully Collect
Absorbed Material into

a Labeled Waste Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste via
Approved Channels

Click to download full resolution via product page

Caption: Logical workflow for handling an O-Phenolsulfonic acid spill.
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Experimental Protocol: Safe Weighing and Solution
Preparation
This protocol outlines the steps for safely preparing a 1 M aqueous solution of O-
Phenolsulfonic acid, assuming it is supplied as a concentrated liquid (e.g., 65% solution).

Materials:

O-Phenolsulfonic acid (e.g., 65% solution)

Deionized water

Volumetric flask

Glass beaker

Graduated cylinder or pipette

Stir bar and stir plate

Appropriate PPE (fume hood, safety goggles, face shield, lab coat, chemical-resistant

gloves)

Methodology:

Preparation and PPE: Before starting, ensure the chemical fume hood is operational and the

sash is at the appropriate height. Don all required PPE, including double gloves, a lab coat,

and a face shield over safety goggles.

Calculation: Calculate the required volume of the stock O-Phenolsulfonic acid solution. For

a 1 M solution in 100 mL, the calculation would account for the stock concentration (e.g.,

65%) and density (e.g., 1.33 g/mL).

Water Measurement: Measure approximately 50 mL of deionized water into a beaker rated

for the final volume (e.g., 250 mL). Place the beaker on a magnetic stir plate and add a stir

bar.
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Acid Measurement: In the fume hood, carefully measure the calculated volume of the

concentrated O-Phenolsulfonic acid using a graduated cylinder or pipette.

Dilution:Always add acid to water, never the other way around. Slowly and carefully add the

measured O-Phenolsulfonic acid to the stirring water in the beaker. The reaction is

exothermic, and adding water to acid can cause dangerous boiling and splashing.

Transfer: Once the acid is fully added and the solution has cooled to near room temperature,

carefully transfer it to the final volumetric flask.

Final Volume Adjustment: Rinse the beaker with small amounts of deionized water and add

the rinsate to the volumetric flask. Continue to add deionized water to the flask until the

bottom of the meniscus reaches the calibration mark.

Mixing: Cap the volumetric flask securely and invert it several times to ensure the solution is

homogeneous.

Labeling and Storage: Label the flask clearly with the chemical name ("1 M O-
Phenolsulfonic Acid"), concentration, date, and your initials. Store according to the

guidelines in Section 5.

Cleanup: Dispose of any contaminated disposable materials (e.g., pipette tips, wipes) in a

designated hazardous waste container. Clean all non-disposable equipment thoroughly.

Wash hands after removing gloves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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